Cas no 1228778-59-3 (2-Iodotriphenylene)

2-Iodotriphenylene structure

Product Name:2-Iodotriphenylene

CAS No:1228778-59-3

Molecular Formula:C₁₈H₁₁I

Molecular Weight:354.1844

MDL:MFCD28975117

CID:2208935

PubChem ID:253661197

2-Iodotriphenylene Properties

Names and Identifiers

- 2-Iodotriphenylene
- I0978
- MFCD28975117
- 1228778-59-3
- DB-409741
- SCHEMBL12741708
- T71651
- +Expand
- MDL： MFCD28975117
- InChIKey： ZMZNYRZSJDYTIO-UHFFFAOYSA-N
- Inchi： 1S/C18H11I/c19-12-9-10-17-15-7-2-1-5-13(15)14-6-3-4-8-16(14)18(17)11-12/h1-11H
- SMILES： IC1C([H])=C([H])C2C3=C([H])C([H])=C([H])C([H])=C3C3=C([H])C([H])=C([H])C([H])=C3C=2C=1[H]

Computed Properties

Exact Mass: 353.99055g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 0
Monoisotopic Mass: 353.99055g/mol
Heavy Atom Count: 19
Complexity: 326
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 5.5
Topological Polar Surface Area: 0

Experimental Properties

Melting Point: 155.0 to 159.0 deg-C
Solubility: Insuluble (1.3E-5 g/L) (25 ºC),
Density: 1.656±0.06 g/cm3 (20 ºC 760 Torr),

2-Iodotriphenylene Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P009K7Z-200mg	2-Iodotriphenylene	1228778-59-3	>98.0%(GC)	200mg	$150.00
A2B Chem LLC	AE45311-50mg	2-Iodotriphenylene	1228778-59-3	98%	50mg	$100.00	2024-04-20
Aaron	AR009KGB-50mg	2-Iodotriphenylene	1228778-59-3	98%	50mg	$28.00
abcr	AB474529-200 mg	2-Iodotriphenylene, 98%; .	1228778-59-3	98%	200mg	€166.20	2023-07-18
Ambeed	A809260-1g	2-Iodotriphenylene	1228778-59-3	98%	1g	$248.0
Crysdot LLC	CD12170615-1g	2-Iodotriphenylene	1228778-59-3	95+%	1g	$486	2024-07-23
eNovation Chemicals LLC	Y1234536-1g	2-Iodotriphenylene	1228778-59-3	98%	1g	$285	2024-06-06
TRC	I724833-2.5mg	2-Iodotriphenylene	1228778-59-3		2.5mg	$ 50.00	2022-06-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1238908-1g	2-Iodotriphenylene	1228778-59-3	98%	1g	￥3630.00	2024-08-09
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X63375-50mg	2-Iodotriphenylene	1228778-59-3	≥98%(GC)	50mg	¥138.0	2023-09-05

2-Iodotriphenylene Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:1228778-59-3)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:1228778-59-3)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:1228778-59-3)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

2-Iodotriphenylene Related Literature

1. Chemical bond imaging using torsional and flexural higher eigenmodes of qPlus sensors

Daniel Martin-Jimenez,Michael G. Ruppert,Alexander Ihle,Sebastian Ahles,Hermann A. Wegner,André Schirmeisen,Daniel Ebeling Nanoscale 2022 14 5329
2. Aza-aromatic polycycles based on triphenylene and acridine or acridone: synthesis and properties

Salima Bouarfa,Philippe Jéhan,William Erb,Olivier Mongin,Fran?ois-Hugues Porée,Thierry Roisnel,Ghenia Bentabed-Ababsa,Nicolas Le Yondre,Florence Mongin New J. Chem. 2021 45 14414
3. Unusual fluorescene emission from ethynyltriphenylene-substituted diacetylenic molecular hinge. Formation of intramolecular excimer

Ritesh Nandy,Sethuraman Sankararaman Org. Biomol. Chem. 2010 8 2260

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